dimethyl 2-{1-[(3,4-dichlorophenyl)carbamoyl]-2,2,7-trimethyl-3-thioxo-2,3-dihydroquinolin-4(1H)-ylidene}-1,3-dithiole-4,5-dicarboxylate

• Molecular Formula: C26H22Cl2N2O5S3
• Molecular Weight: 609.6 g/mol
• IUPAC Name: dimethyl 2-[1-[(3,4-dichlorophenyl)carbamoyl]-2,2,7-trimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
• InChI: InChI=1S/C26H22Cl2N2O5S3/c1-12-6-8-14-17(10-12)30(25(33)29-13-7-9-15(27)16(28)11-13)26(2,3)21(36)18(14)24-37-19(22(31)34-4)20(38-24)23(32)35-5/h6-11H,1-5H3,(H,29,33)
• InChI Key: KIJOKCYPKWBUAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=C3SC(=C(S3)C(=O)OC)C(=O)OC)C(=S)C(N2C(=O)NC4=CC(=C(C=C4)Cl)Cl)(C)C

Description

4,5-DIMETHYL 2-{1-[(3,4-DICHLOROPHENYL)CARBAMOYL]-2,2,7-TRIMETHYL-3-SULFANYLIDENE-1,2,3,4-TETRAHYDROQUINOLIN-4-YLIDENE}-2H-1,3-DITHIOLE-4,5-DICARBOXYLATE is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

The synthesis of 4,5-DIMETHYL 2-{1-[(3,4-DICHLOROPHENYL)CARBAMOYL]-2,2,7-TRIMETHYL-3-SULFANYLIDENE-1,2,3,4-TETRAHYDROQUINOLIN-4-YLIDENE}-2H-1,3-DITHIOLE-4,5-DICARBOXYLATE involves multiple steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the core structure, followed by the introduction of various functional groups through a series of chemical reactions. Industrial production methods may involve optimization of these steps to increase yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific functional groups involved and the reaction conditions. For example, oxidation may lead to the formation of sulfoxides or sulfones, while reduction may yield thiols or thioethers.

Scientific Research Applications

4,5-DIMETHYL 2-{1-[(3,4-DICHLOROPHENYL)CARBAMOYL]-2,2,7-TRIMETHYL-3-SULFANYLIDENE-1,2,3,4-TETRAHYDROQUINOLIN-4-YLIDENE}-2H-1,3-DITHIOLE-4,5-DICARBOXYLATE has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity, such as enzyme inhibition or receptor binding. In medicine, it could be investigated for its therapeutic potential in treating various diseases. In industry, it may be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The exact mechanism depends on the context in which the compound is used. For example, in a biological setting, it may bind to a particular enzyme or receptor, altering its activity and leading to a physiological response. In a chemical reaction, it may act as a catalyst, facilitating the transformation of reactants into products.

Comparison with Similar Compounds

Compared to other similar compounds, 4,5-DIMETHYL 2-{1-[(3,4-DICHLOROPHENYL)CARBAMOYL]-2,2,7-TRIMETHYL-3-SULFANYLIDENE-1,2,3,4-TETRAHYDROQUINOLIN-4-YLIDENE}-2H-1,3-DITHIOLE-4,5-DICARBOXYLATE stands out due to its unique combination of functional groups and structural features. Similar compounds may include other quinoline derivatives or dithiole compounds, each with their own distinct properties and applications. The uniqueness of this compound lies in its potential to interact with multiple targets and pathways, making it a versatile tool in scientific research.